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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1284209 Get Quote

In the landscape of contemporary medicinal chemistry and materials science, the strategic

incorporation of fluorine atoms into organic scaffolds is a paramount strategy for modulating

molecular properties. Within this context, 3-Bromo-5-(trifluoromethyl)benzaldehyde has

emerged as a particularly valuable and versatile building block. This guide provides an in-depth

exploration of its chemical properties, reactivity, synthesis, and applications, tailored for

researchers, scientists, and drug development professionals.

Identified by its CAS Number 477535-41-4, this compound is a powerful trifunctionalized

aromatic system.[1][2][3][4] The synergy between its three key features—the reactive aldehyde,

the versatile aryl bromide, and the electronically demanding trifluoromethyl group—makes it an

indispensable intermediate for constructing complex molecular architectures with tailored

biological and physical characteristics. The trifluoromethyl (-CF3) group, in particular, is a

celebrated moiety in drug design, known for its ability to enhance metabolic stability, increase

lipophilicity, and improve binding affinity to biological targets.[5][6][7] This guide will dissect the

causality behind its utility, offering both foundational knowledge and field-proven insights into its

practical application.

Physicochemical and Spectroscopic Profile
The precise characterization of a reagent is the bedrock of reproducible science. The physical

and spectroscopic properties of 3-Bromo-5-(trifluoromethyl)benzaldehyde are well-

documented, ensuring its reliable identification and use in synthesis.
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Property Value Source(s)

CAS Number 477535-41-4 [1][2][3][8]

Molecular Formula C₈H₄BrF₃O [1][2][4]

Molecular Weight 253.02 g/mol [1][4][9]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Density ~1.7 g/cm³ [1]

Boiling Point 218.9°C (Predicted) [9]

Refractive Index n20/D ~1.51 [1][2]

InChI Key
PCRLZGCXLNNMFL-

UHFFFAOYSA-N
[2][4]

SMILES
FC(F)

(F)C1=CC(Br)=CC(C=O)=C1
[2][4]

Spectroscopic validation is critical for confirming the identity and purity of the material. A typical

analysis would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show characteristic

signals for the aldehyde proton (highly deshielded, ~10 ppm) and distinct aromatic protons.

¹⁹F NMR would display a singlet for the -CF₃ group.

Infrared (IR) Spectroscopy: A strong absorption band around 1700 cm⁻¹ corresponding to the

C=O stretch of the aldehyde is a key diagnostic feature.

Mass Spectrometry (MS): The mass spectrum would show a characteristic isotopic pattern

for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio).

Raman Spectroscopy: Spectral data for this compound is available in public databases,

providing an additional fingerprint for identification.[4]

The Chemistry of a Trifunctional Scaffold
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The utility of 3-Bromo-5-(trifluoromethyl)benzaldehyde stems from the distinct and

complementary reactivity of its functional groups. The electronic interplay between the

substituents governs its behavior in chemical transformations.

The Highly Electrophilic Aldehyde
The aldehyde group is the primary site for nucleophilic attack. Its reactivity is significantly

enhanced by the powerful inductive electron-withdrawing effect (-I effect) of the meta-

positioned trifluoromethyl group. This effect polarizes the carbonyl bond, rendering the carbonyl

carbon exceptionally electrophilic and thus more susceptible to attack by nucleophiles. This

heightened reactivity translates to faster reaction rates and often allows for milder reaction

conditions compared to less activated benzaldehydes.[10]

Electronic Effects on Aldehyde Reactivity

3-Bromo-5-(trifluoromethyl)benzaldehyde Inductive Effect (-I) of CF₃Inductive Effect (-I) of Br

Substituents
Exert Enhanced ElectrophilicityThe carbonyl carbon (C=O) becomes highly electron-deficient (δ+).Leads to

3-Bromo-5-(trifluoromethyl)benzaldehyde

Suzuki Coupling
(+ R-B(OH)₂)

Heck Coupling
(+ Alkene)

Buchwald-Hartwig
(+ R₂NH)

Sonogashira Coupling
(+ Alkyne)

C(aryl)-C(aryl) Bond C(aryl)-C(alkenyl) Bond C(aryl)-N Bond C(aryl)-C(alkynyl) Bond
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Caption: Cross-coupling reactions enabled by the aryl bromide.
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Key Synthetic Protocols
The following protocols are representative of the synthesis and application of 3-Bromo-5-
(trifluoromethyl)benzaldehyde. They are designed as self-validating systems, with clear

steps and rationales.

Protocol 1: Representative Synthesis of the Core
Scaffold
This protocol describes a common method for preparing substituted benzaldehydes via the

reduction of a benzonitrile precursor, adapted from established procedures for related isomers.

[11] Objective: To synthesize 3-Bromo-5-(trifluoromethyl)benzaldehyde from 3-Bromo-5-

(trifluoromethyl)benzonitrile.

Causality: Diisobutylaluminium hydride (DIBAL-H) is a powerful yet selective reducing agent. At

low temperatures, it reduces nitriles to an intermediate imine-aluminium complex. This complex

is stable at low temperatures but is readily hydrolyzed upon aqueous workup to yield the

desired aldehyde, preventing over-reduction to the benzyl alcohol.

Methodology:

Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 3-Bromo-5-

(trifluoromethyl)benzonitrile (1.0 eq) in anhydrous toluene (or dichloromethane) to a

concentration of 0.2 M in a flame-dried, three-neck flask equipped with a magnetic stirrer,

thermometer, and dropping funnel.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Rationale: Low

temperature is critical to prevent over-reduction and side reactions.

DIBAL-H Addition: Add DIBAL-H (1.0 M solution in hexanes, 1.2 eq) dropwise via the

dropping funnel, ensuring the internal temperature does not exceed -70 °C.

Stirring: Stir the reaction mixture at -78 °C for 2-3 hours. Monitor the reaction progress by

Thin Layer Chromatography (TLC).

Quenching: While still cold, slowly and carefully quench the reaction by adding methanol,

followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).
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Rationale: Rochelle's salt complexes with the aluminum salts, facilitating a clean phase

separation.

Warm-up and Extraction: Remove the cooling bath and allow the mixture to warm to room

temperature, stirring vigorously until two clear layers form. Transfer the mixture to a

separatory funnel and extract with ethyl acetate or diethyl ether (3x).

Washing and Drying: Combine the organic layers and wash sequentially with 1 M HCl, water,

and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the resulting crude oil by flash column chromatography on silica gel (using a

hexane/ethyl acetate gradient) to yield the pure product.

Protocol 2: Application in Chalcone Synthesis (Claisen-
Schmidt Condensation)
This protocol demonstrates the use of the title compound to synthesize a chalcone, a common

scaffold in drug discovery. [5] Objective: To synthesize a chalcone via the base-catalyzed

condensation of 3-Bromo-5-(trifluoromethyl)benzaldehyde with a suitable acetophenone.
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Claisen-Schmidt Condensation Workflow

1. Dissolve Reactants
- 3-Bromo-5-(trifluoromethyl)benzaldehyde

- Acetophenone derivative
- In Ethanol

2. Cool Mixture
- Place flask in an ice bath (0-5 °C)

3. Add Base
- Add aqueous NaOH or KOH dropwise

4. Reaction
- Stir at room temp for 4-6 hours

- Monitor by TLC

5. Precipitation & Isolation
- Pour mixture into ice-cold water

- Collect precipitate by vacuum filtration

6. Purification
- Wash solid with cold water
- Recrystallize from Ethanol

Pure Chalcone Product

Click to download full resolution via product page

Caption: Workflow for a typical Claisen-Schmidt condensation.
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Applications in Research and Development
The unique substitution pattern of 3-Bromo-5-(trifluoromethyl)benzaldehyde makes it a high-

value intermediate in several R&D sectors.

Pharmaceutical Development: It is a key starting material for synthesizing a wide range of

bioactive molecules. The trifluoromethyl group can enhance a drug candidate's profile by

improving metabolic stability (blocking sites of oxidation), increasing membrane permeability,

and strengthening binding interactions with target proteins. [1][7]It is commonly employed in

programs targeting oncology, inflammation, and infectious diseases. [5][9]* Agrochemicals:

Similar to pharmaceuticals, the trifluoromethyl group can impart enhanced potency and

stability to herbicides, insecticides, and fungicides.

Materials Science: The compound is used to create advanced polymers and coatings. Its

incorporation can improve thermal stability, chemical resistance, and modify the electronic

properties of materials. [1]

Safety, Handling, and Storage
Proper handling is essential when working with this reactive chemical. The following guidelines

are based on publicly available safety data sheets.
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Hazard Category Precautionary Measures Source(s)

Skin Irritation

Causes skin irritation. Wear

protective gloves (e.g., nitrile)

and clothing. Wash hands

thoroughly after handling.

[4][12][13]

Eye Irritation

Causes serious eye irritation.

Wear safety glasses or

goggles. If in eyes, rinse

cautiously with water for

several minutes.

[4][12][13]

Respiratory Irritation

May cause respiratory

irritation. Use only in a well-

ventilated area, preferably in a

chemical fume hood. Avoid

breathing vapors.

[4][12][14]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place. Storage at 2-

8°C under an inert atmosphere

is recommended.

[1][9][14]

Handling

Avoid contact with skin and

eyes. Use non-sparking tools.

Prevent fire caused by

electrostatic discharge.

[14]

Always consult the most current Safety Data Sheet (SDS) from your supplier before use. [12]

[13][14]

Conclusion
3-Bromo-5-(trifluoromethyl)benzaldehyde is more than just a chemical reagent; it is a

strategic tool for molecular design. Its trifunctional nature provides chemists with a pre-

packaged solution for introducing reactivity, versatility, and property-enhancing groups into

target structures. The enhanced electrophilicity of its aldehyde function, combined with the
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synthetic flexibility of the aryl bromide handle, makes it a cornerstone intermediate for

accessing novel pharmaceuticals and advanced materials. Understanding the principles

outlined in this guide will empower researchers to leverage its full potential in their synthetic

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.thermofisher.com/order/catalog/product/H26197.06
https://www.thermofisher.com/order/catalog/product/H26197.06
https://en.huatengsci.com/product/3-BROMO-5-(TRIFLUOROMETHYL)BENZALDEHYDE.html
https://en.huatengsci.com/product/3-BROMO-5-(TRIFLUOROMETHYL)BENZALDEHYDE.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_benzaldehyde
https://pdf.benchchem.com/1294/A_Technical_Guide_to_the_Applications_of_3_Trifluoromethyl_benzaldehyde_in_Medicinal_Chemistry.pdf
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.mdpi.com/1420-3049/30/14/3009
https://www.fishersci.ca/shop/products/3-bromo-5-trifluoromethyl-benzaldehyde-97-thermo-scientific/p-7028789
https://www.myskinrecipes.com/shop/en/aromatic-aldehydes/145031-3-bromo-5-trifluoromethylbenzaldehyde.html
https://pdf.benchchem.com/595/A_Comparative_Guide_to_the_Reactivity_of_5_Bromo_2_fluoro_3_trifluoromethyl_benzaldehyde_and_5_Bromo_2_chlorobenzaldehyde.pdf
https://www.prepchem.com/2-bromo-5-trifluoromethyl-benzaldehyde/
https://www.fishersci.com/store/msds?partNumber=AAH2654403&productDescription=3-BRMO-5-%28TRIFLROMETHOXY%29BE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4508_EU_6N.pdf
https://www.echemi.com/sds/3-bromo-5-trifluoromethylbenzaldehyde-pd180727135201.html
https://www.benchchem.com/product/b1284209#3-bromo-5-trifluoromethyl-benzaldehyde-cas-number
https://www.benchchem.com/product/b1284209#3-bromo-5-trifluoromethyl-benzaldehyde-cas-number
https://www.benchchem.com/product/b1284209#3-bromo-5-trifluoromethyl-benzaldehyde-cas-number
https://www.benchchem.com/product/b1284209#3-bromo-5-trifluoromethyl-benzaldehyde-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

